1H-Indole-6-carbonyl chloride
Overview
Description
1H-Indole-6-carbonyl chloride is a chemical compound with the molecular formula C9H6ClNO . It is also known by other names such as 1H-Indole-1-carbonyl chloride, 2,3-dihydro- .
Synthesis Analysis
The synthesis of indole derivatives often involves a Fischer indolisation–indole N-alkylation sequence . This process is rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks .Molecular Structure Analysis
The molecular structure of 1H-Indole-6-carbonyl chloride consists of a benzene ring fused with a pyrrole ring to form a bicyclic structure with a nitrogen atom as the major component .Chemical Reactions Analysis
Indole derivatives are synthesized using various methodologies, including p-block elements, transition metals, lanthanides, peptides, surfactants, ionic liquids, and nanoparticles .Scientific Research Applications
For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substituted-carboxylate derivatives were prepared and reported as antiviral agents . Also, a series of novel indolyl and oxochromenyl xanthenone derivatives were reported for their molecular docking studies as an anti-HIV-1 .
- Indole derivatives can be used as organic synthesis intermediates for the synthesis of other similar compounds . For example, they can be used to construct the backbone of an indole compound .
- Indole derivatives can be used as reactants in the preparation of analogs of botulinum neurotoxin serotype A protease inhibitors .
- Indole derivatives can be used in acid-catalyzed preparation of aromatic gem-dihalides from aldehydes and acid halides .
- The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Chemical Synthesis Intermediates
Preparation of Analogs of Botulinum Neurotoxin Serotype A Protease Inhibitors
Synthesis of Stilbene-Based Antitumor Agents
Preparation of Aromatic Gem-Dihalides
Treatment of Various Disorders
Antiviral Activity
- Indole derivatives can be used as organic synthesis intermediates for the synthesis of other similar compounds . For example, they can be used to construct the backbone of an indole compound .
- Indole derivatives can be used as reactants in the preparation of analogs of botulinum neurotoxin serotype A protease inhibitors .
- Indole derivatives can be used in acid-catalyzed preparation of aromatic gem-dihalides from aldehydes and acid halides .
- The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Chemical Synthesis Intermediates
Preparation of Analogs of Botulinum Neurotoxin Serotype A Protease Inhibitors
Synthesis of Stilbene-Based Antitumor Agents
Preparation of Aromatic Gem-Dihalides
Treatment of Various Disorders
Antiviral Activity
Safety And Hazards
Future Directions
properties
IUPAC Name |
1H-indole-6-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO/c10-9(12)7-2-1-6-3-4-11-8(6)5-7/h1-5,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASPUVXAGGCKFAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CN2)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30594427 |
Source
|
| Record name | 1H-Indole-6-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30594427 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Indole-6-carbonyl chloride | |
CAS RN |
215941-02-9 |
Source
|
| Record name | 1H-Indole-6-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30594427 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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